Cas no 1497229-62-5 (2-(butan-2-ylsulfanyl)spiro3.3heptane-2-carboxylic acid)
2-(butan-2-ylsulfanyl)spiro3.3heptane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Spiro[3.3]heptane-2-carboxylic acid, 2-[(1-methylpropyl)thio]-
- 2-(Sec-butylthio)spiro[3.3]heptane-2-carboxylic acid
- 2-(butan-2-ylsulfanyl)spiro3.3heptane-2-carboxylic acid
-
- Inchi: 1S/C12H20O2S/c1-3-9(2)15-12(10(13)14)7-11(8-12)5-4-6-11/h9H,3-8H2,1-2H3,(H,13,14)
- InChI Key: UBBFEMYJPNOYGO-UHFFFAOYSA-N
- SMILES: C1C2(CCC2)CC1(SC(C)CC)C(O)=O
2-(butan-2-ylsulfanyl)spiro3.3heptane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359056-50mg |
2-(Sec-butylthio)spiro[3.3]heptane-2-carboxylic acid |
1497229-62-5 | 98% | 50mg |
¥26413 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359056-100mg |
2-(Sec-butylthio)spiro[3.3]heptane-2-carboxylic acid |
1497229-62-5 | 98% | 100mg |
¥25548 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359056-250mg |
2-(Sec-butylthio)spiro[3.3]heptane-2-carboxylic acid |
1497229-62-5 | 98% | 250mg |
¥33339 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359056-500mg |
2-(Sec-butylthio)spiro[3.3]heptane-2-carboxylic acid |
1497229-62-5 | 98% | 500mg |
¥34797 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359056-1g |
2-(Sec-butylthio)spiro[3.3]heptane-2-carboxylic acid |
1497229-62-5 | 98% | 1g |
¥36255 | 2023-04-15 | |
| Enamine | EN300-1122505-0.05g |
2-(butan-2-ylsulfanyl)spiro[3.3]heptane-2-carboxylic acid |
1497229-62-5 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1122505-0.1g |
2-(butan-2-ylsulfanyl)spiro[3.3]heptane-2-carboxylic acid |
1497229-62-5 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1122505-0.25g |
2-(butan-2-ylsulfanyl)spiro[3.3]heptane-2-carboxylic acid |
1497229-62-5 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1122505-0.5g |
2-(butan-2-ylsulfanyl)spiro[3.3]heptane-2-carboxylic acid |
1497229-62-5 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1122505-1.0g |
2-(butan-2-ylsulfanyl)spiro[3.3]heptane-2-carboxylic acid |
1497229-62-5 | 1g |
$1343.0 | 2023-06-09 |
2-(butan-2-ylsulfanyl)spiro3.3heptane-2-carboxylic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-(butan-2-ylsulfanyl)spiro3.3heptane-2-carboxylic acid
Comprehensive Analysis of 2-(butan-2-ylsulfanyl)spiro[3.3]heptane-2-carboxylic acid (CAS No. 1497229-62-5)
In the realm of organic chemistry, 2-(butan-2-ylsulfanyl)spiro[3.3]heptane-2-carboxylic acid (CAS No. 1497229-62-5) stands out as a structurally unique compound with potential applications in pharmaceuticals, agrochemicals, and material science. This spirocyclic carboxylic acid derivative combines a spiro[3.3]heptane core with a butan-2-ylsulfanyl moiety, offering a blend of rigidity and reactivity that intrigues researchers. Its molecular architecture, featuring a quaternary carbon center, makes it a valuable scaffold for drug discovery, particularly in targeting enzymes or receptors requiring sterically constrained ligands.
The compound’s CAS number 1497229-62-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent trends in AI-driven drug design and green chemistry have amplified interest in such spirocyclic systems due to their metabolic stability and synthetic versatility. For instance, computational studies highlight the potential of spiro[3.3]heptane derivatives to mimic bioactive conformations, addressing common challenges like drug resistance or off-target effects. Meanwhile, the butan-2-ylsulfanyl group introduces lipophilicity, which can enhance membrane permeability—a key consideration in CNS drug development.
From a synthetic perspective, 2-(butan-2-ylsulfanyl)spiro[3.3]heptane-2-carboxylic acid exemplifies modern strategies in stereoselective synthesis. Researchers often leverage transition-metal catalysis or organocatalysis to construct its spirocyclic framework efficiently. The compound’s carboxylic acid functionality further allows for derivatization into esters, amides, or other pharmacophores, aligning with the demand for fragment-based drug discovery. Notably, its stability under physiological conditions has sparked investigations into its use as a bioisostere for conventional carboxylic acids in prodrug designs.
Environmental and regulatory considerations also shape the discourse around this compound. With growing emphasis on sustainable chemistry, efforts to synthesize 1497229-62-5 via atom-economical routes or biocatalysis are gaining traction. Additionally, its non-toxic profile (as per available data) positions it favorably for cosmetic applications, such as stabilizers or emulsifiers. Industry stakeholders frequently search for high-purity 1497229-62-5 suppliers or spiro[3.3]heptane derivatives, reflecting its commercial relevance.
In conclusion, 2-(butan-2-ylsulfanyl)spiro[3.3]heptane-2-carboxylic acid embodies the intersection of innovation and practicality in chemical research. Its structural novelty, coupled with adaptable reactivity, ensures its place in ongoing explorations—from precision medicine to advanced materials. As synthetic methodologies evolve, this compound is poised to address unmet needs across diverse scientific disciplines.
1497229-62-5 (2-(butan-2-ylsulfanyl)spiro3.3heptane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)